Cas no 1805317-48-9 (2-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine
• CAS No: 1805317-48-9
• MF: C₇H₇F₂IN₂
• MW: 284.045160531998
• CID: 4847336
• Update Time: 2025-06-14

2-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C7H7F2IN2/c8-7(9)5-2-1-4(10)6(3-11)12-5/h1-2,7H,3,11H2
• InChI Key： MPBOYHZWSADJKN-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(F)F)N=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine

Recent Advances in the Study of 2-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine (CAS: 1805317-48-9)

The compound 2-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine (CAS: 1805317-48-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by the presence of an aminomethyl group, a difluoromethyl group, and an iodine atom, serves as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the preparation of selective kinase inhibitors, which showed promising activity against a range of cancer cell lines. The presence of the difluoromethyl group was found to enhance the metabolic stability of the resulting inhibitors, while the iodine atom facilitated further functionalization via cross-coupling reactions.

In addition to its applications in oncology, 2-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine has been investigated for its potential in central nervous system (CNS) drug development. A recent preprint on BioRxiv highlighted its use in the synthesis of novel GABA receptor modulators, which exhibited improved blood-brain barrier permeability compared to existing analogs. The study emphasized the importance of the aminomethyl group in enhancing ligand-receptor interactions, suggesting that this compound could be a valuable scaffold for CNS-targeted therapeutics.

Further research has also explored the compound's utility in radiopharmaceuticals. The iodine-131 isotope of this molecule has been studied as a potential radioligand for imaging and therapy, owing to its favorable pharmacokinetic properties. A 2024 study in Nuclear Medicine and Biology reported successful labeling and in vivo evaluation, with promising results in tumor-targeting applications. This opens new avenues for theranostic approaches in personalized medicine.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of derivatives based on this scaffold. Recent patents filed by major pharmaceutical companies indicate ongoing efforts to address these issues, with a focus on improving yield and purity. The compound's versatility and the growing body of research supporting its applications suggest that it will continue to be a focal point in medicinal chemistry research in the coming years.